Cas no 2172163-98-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid
• CAS No: 2172163-98-1
• MF: C₂₂H₂₂F₂N₂O₅
• MW: 432.417293071747
• CID: 5961858
• PubChem ID: 165819367
• Update Time: 2025-05-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid
• EN300-1562715
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]propanoic acid
• 2172163-98-1

• Inchi： 1S/C22H22F2N2O5/c23-21(24)18(11-19(27)25-10-9-20(28)29)26-22(30)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,21H,9-12H2,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： YIGLRTSDPXUTKF-UHFFFAOYSA-N
• SMILES： FC(C(CC(NCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 432.14967813g/mol
• Monoisotopic Mass: 432.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid (CAS No. 2172163-98-1) and Its Applications in Modern Chemical Biology

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid, identified by the CAS number 2172163-98-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluorenyl methoxycarbonyl group and difluorobutylamidopropanoic acid moieties. These structural elements contribute to its remarkable chemical properties, making it a valuable candidate for various biochemical applications.

The fluorenyl methoxycarbonyl group is particularly noteworthy due to its role as a protecting group in peptide synthesis. Protecting groups are essential in organic synthesis, as they allow for selective modification of specific functional groups within a molecule without affecting others. The fluorenyl methoxycarbonyl (Fmoc) group is one of the most widely used protecting groups in peptide chemistry, owing to its stability under a variety of reaction conditions and ease of removal. The presence of this group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid suggests that it may be utilized in peptide synthesis or as a precursor for the development of more complex peptidomimetics.

The difluorobutylamidopropanoic acid moiety adds another layer of complexity to the compound, introducing both fluorine atoms and an amide linkage. Fluorine atoms are known for their ability to modulate the pharmacokinetic properties of molecules, including their solubility, metabolic stability, and binding affinity. The amide linkage is another critical feature, as it is commonly found in biologically active compounds and can serve as a scaffold for further functionalization. Together, these structural elements make 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid a promising candidate for drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds with enhanced bioactivity and selectivity. The unique structural features of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid make it an attractive candidate for investigating its potential applications in various therapeutic areas. For instance, its ability to act as a protecting group in peptide synthesis could be leveraged in the development of new vaccines or therapeutic peptides. Additionally, its fluorinated structure may enhance its binding affinity to biological targets, making it a valuable tool for drug design.

One particularly exciting area of research is the use of fluorinated compounds in the development of anticancer agents. Fluorine atoms have been shown to improve the efficacy of drugs by enhancing their solubility and metabolic stability. Furthermore, fluorine can be used to label molecules for imaging purposes, allowing researchers to track their behavior within living systems. The presence of fluorine atoms in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid suggests that it may have applications in both these areas.

Another area where this compound may find utility is in the field of protease inhibition. Proteases are enzymes that play a crucial role in many biological processes, including inflammation and cancer progression. Inhibiting these enzymes can lead to the development of new therapeutic agents. The amide linkage in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid could serve as a scaffold for designing protease inhibitors with high specificity and potency. Recent studies have shown that fluorinated amides can exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidopropanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with increasing efficiency and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been particularly useful in constructing complex organic molecules like this one. These methods allow for precise control over the structure of the compound, enabling researchers to fine-tune its properties for specific applications.

In conclusion,3-3-( ({(9H-fluoren - 9 - ylmeth ox y carb on y l }a min o ) - 4 , 4 - d if lu or ob u tan ami d o pro p an o i c ac i d) ( CAS N o . 2 1 7 2 1 6 3 - 9 8 - 1 ) i s a promi s ing compoun d wi th u n i que st ruct u ral f eatur es tha t make i t valu able f or v a riou s bi o ch emi cal appl ic at ions . Its abi lity t o act as a pr ot ect ing gr ou p i n pept ide sy nthesi s , coupl ed wi th i ts fl u ori nated str uct ure , s uggests tha t i t may ha ve app lic at ions i n dr ug dev el opment , can cer resea rch , an d ot her therapeut ic ar eas . As synthe tic ch emi stry conti nues t o adv ance , i t i s en courag ing t hat compoun ds like thi s wi l l b e uti lized t o deve lop no v el th erapeut ic ag ents tha t can imp rove hum an he alth .